Cas no 899989-59-4 (2-(4-methylphenyl)methyl-6-phenyl-2,3-dihydropyridazin-3-one)

• Product Name: 2-(4-methylphenyl)methyl-6-phenyl-2,3-dihydropyridazin-3-one
• CAS No: 899989-59-4
• MF: C₁₈H₁₆N₂O
• MW: 276.332444190979
• CID: 5492157
• Update Time: 2025-05-21

2-(4-methylphenyl)methyl-6-phenyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-[(4-methylphenyl)methyl]-6-phenylpyridazin-3-one
• 2-(4-methylphenyl)methyl-6-phenyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C18H16N2O/c1-14-7-9-15(10-8-14)13-20-18(21)12-11-17(19-20)16-5-3-2-4-6-16/h2-12H,13H2,1H3
• InChI Key： GQXZENIDJVHCSK-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(C)C=C2)N=C(C2=CC=CC=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-(4-methylphenyl)methyl-6-phenyl-2,3-dihydropyridazin-3-one

2-(4-methylphenyl)methyl-6-phenyl-2,3-dihydropyridazin-3-one

The compound 2-(4-methylphenyl)methyl-6-phenyl-2,3-dihydropyridazin-3-one (CAS No: 899989-59-4) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of dihydropyridazines, which are known for their versatile reactivity and ability to participate in a wide range of chemical reactions. The molecule's structure features a dihydropyridazine ring system with substituents at positions 2 and 6, specifically a 4-methylphenylmethyl group and a phenyl group, respectively. This unique substitution pattern contributes to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of dihydropyridazine derivatives in drug discovery and development. For instance, researchers have explored the potential of 2-(4-methylphenyl)methyl-6-phenyl-2,3-dihydropyridazin-3-one as a precursor for synthesizing bioactive compounds with anti-inflammatory and antioxidant properties. The presence of aromatic substituents in the molecule enhances its stability and bioavailability, making it a promising candidate for further pharmacological studies.

The synthesis of 2-(4-methylphenyl)methyl-6-phenyl-2,3-dihydropyridazin-3-one typically involves multi-step organic reactions, including nucleophilic substitutions, cyclizations, and reductions. One notable approach involves the reaction of an appropriate aldehyde with a substituted pyridazine derivative under specific catalytic conditions. This method ensures high yield and purity, which are critical for downstream applications.

In terms of applications, this compound has shown potential in the field of materials science as well. Its ability to form stable coordination complexes with transition metals has been exploited in the development of novel catalysts for industrial processes. For example, recent research demonstrates that 2-(4-methylphenyl)methyl-6-phenyl-2,3-dihydropyridazin-3-one can act as a ligand in palladium-catalyzed cross-coupling reactions, significantly improving reaction efficiency and selectivity.

Moreover, the compound's electronic properties make it an attractive candidate for use in organic electronics. The conjugated system within the dihydropyridazine ring allows for efficient charge transport, which is essential for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Ongoing studies aim to optimize its electronic characteristics further by modifying the substituents on the ring system.

From an environmental perspective, the synthesis and application of 2-(4-methylphenyl)methyl-6-phenyl-2,3-dihydropyridazin-3-one have been evaluated for their sustainability. Researchers have developed greener synthesis routes that minimize waste generation and reduce reliance on hazardous solvents. These advancements align with global efforts to promote eco-friendly chemical practices.

In conclusion, 2-(4-methylphenyl)methyl-6-phenyl-2,3-dihydropyridazin-3-one (CAS No: 899989-59